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Introduction

Ternary complexes, consisting of three distinct interacting biomolecules, are fundamental to
numerous biological processes, including signal transduction, enzyme regulation, and targeted
protein degradation. The study of their formation, stability, and kinetics is crucial for
understanding cellular mechanisms and for the development of novel therapeutics, such as
Proteolysis Targeting Chimeras (PROTACS).[1][2][3] PROTACSs are heterobifunctional
molecules that induce the formation of a ternary complex between a target protein and an E3
ubiquitin ligase, leading to the degradation of the target protein.[1][2][3]

This document provides detailed application notes and experimental protocols for two powerful
biophysical techniques used to characterize ternary complex formation: Surface Plasmon
Resonance (SPR) and Isothermal Titration Calorimetry (ITC). These label-free methods offer
guantitative insights into the binding affinity, kinetics, and thermodynamics of these intricate
interactions.[1][2][4][5]

Overview of Biophysical Techniques

Surface Plasmon Resonance (SPR) is a real-time, label-free optical technique that measures
changes in the refractive index near a sensor surface upon binding of an analyte to an
immobilized ligand.[1][2][3][6] This allows for the determination of association rates (k_on),
dissociation rates (k_off), and equilibrium dissociation constants (K_D).[3][7] SPR is particularly
advantageous for its high sensitivity, low sample consumption, and ability to provide detailed
Kinetic information.[1][2]
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Isothermal Titration Calorimetry (ITC) directly measures the heat released or absorbed during a
binding event.[4][5][8] By titrating a ligand into a solution containing a binding partner, ITC can
determine the binding affinity (K_D), stoichiometry (n), and the enthalpy (AH) and entropy (AS)
of binding in a single experiment.[4][5][9] This provides a complete thermodynamic profile of
the interaction.[5]

Choosing the Right Technique

The selection between SPR and ITC depends on the specific research question and the
characteristics of the interacting molecules.

e SPRis ideal for:
o Detailed kinetic profiling (k_on, k_off).
o Screening for binders due to its higher throughput compared to ITC.[2]
o Working with low sample concentrations.
e ITC is the gold standard for:
o Obtaining a complete thermodynamic signature of the interaction (AH and AS).[5][9]
o Determining the stoichiometry of the binding event.

o Studying interactions in solution without immobilization.
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Caption: Decision tree for selecting between SPR and ITC.

Quantitative Data Summary

The following tables summarize typical quantitative data obtained from SPR and ITC
experiments for ternary complex formation, with a focus on PROTAC systems.
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Table 1: SPR Kinetic and Affinity Data for PROTAC Ternary Complexes

System k_on Cooperativi
k_off (s~*) K_D (nM) Reference
Component (M—'s™?) ty (o)

VHL/ MZ1

. 29 - [10]
(Binary)

Brd4BD2 /

: 1 - [10]
MZ1 (Binary)

VHL/MZ1/
Brd4BD2 - - ~2 >1 (Positive) [11]
(Ternary)

VHL/
ARV771 - - ~60 - [11]
(Binary)

VHL/VP1

_ ~440 - [11]
(Binary)

VHL/VP1/
Brd4BD1 - - ~870 <1 (Negative) [11]
(Ternary)

VHL/VP1/
Brd4BD2 - - ~1000 <1 (Negative) [11]
(Ternary)

Note: Cooperativity () is calculated as the ratio of the binary K_D to the ternary K_D of the
second interacting partner. a > 1 indicates positive cooperativity, a < 1 indicates negative
cooperativity, and a = 1 indicates no cooperativity.[7][12]

Table 2: ITC Thermodynamic Data for PROTAC Ternary Complexes
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n
System L AH -TAS

K_D (nM) (Stoichiome Reference
Component (kcallmol) (kcallmol)

try)

VHL/ MZ1

) 66 ~1 - - [10]
(Binary)

Brd4BD2 /

_ ~1 - - [10]
MZ1 (Binary)

CAll / CBS
(Model 820 1 -10.65 - [9]
System)

Experimental Protocols

Surface Plasmon Resonance (SPR) Protocol for Ternary
Complex Analysis

This protocol outlines the steps for characterizing the formation of a ternary complex (e.g., E3
Ligase - PROTAC - Target Protein) using SPR.[3][11]

1. Materials and Reagents:

e SPR instrument and sensor chips (e.g., CM5, SA).
o Immobilization buffers (e.g., acetate buffer, pH 4.5).
e Running buffer (e.g., HBS-EP+).

e Ligand (e.g., biotinylated E3 ligase).

e Analytes (PROTAC and target protein).

¢ Regeneration solution (e.g., glycine-HCI, pH 2.0).

2. Experimental Workflow:
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Caption: SPR experimental workflow for ternary complex analysis.

3. Detailed Methodology:
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e Ligand Immobilization:
o Activate the sensor chip surface (e.g., using EDC/NHS for amine coupling).
o Inject the ligand (e.g., E3 ligase) at a suitable concentration in the immobilization buffer.
o Deactivate the remaining active groups on the surface.

e Binary Interaction Analysis:

o Inject a series of concentrations of the first analyte (e.g., PROTAC) over the immobilized
ligand surface to determine the binary binding kinetics and affinity.[3]

o Regenerate the surface between injections if necessary.
o Ternary Complex Analysis:

o Prepare a series of solutions containing a fixed, saturating concentration of the second
analyte (e.g., target protein) and varying concentrations of the first analyte (e.qg.,
PROTAC).[12][13]

o Inject these pre-incubated mixtures over the immobilized ligand surface.
o The resulting sensorgrams represent the formation of the ternary complex.
o Data Analysis:

o Fit the sensorgrams from both binary and ternary experiments to appropriate binding
models (e.g., 1:1 Langmuir binding) to obtain kinetic (k_on, k_off) and affinity (K_D)
constants.[7]

o Calculate the cooperativity factor (a) by comparing the K_D values of the binary and
ternary interactions.[7][12]

Isothermal Titration Calorimetry (ITC) Protocol for
Ternary Complex Analysis
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This protocol describes the characterization of ternary complex formation by measuring the
heat changes associated with binding.[9][14]

1. Materials and Reagents:

ITC instrument.

Binding partners (e.g., E3 ligase, PROTAC, target protein) in identical, well-matched buffer.
[4]

Degassed buffer for cleaning and dilutions.

2. Experimental Workflow:
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Caption: ITC experimental workflow for ternary complex analysis.

3. Detailed Methodology:
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e Sample Preparation:

o Dialyze all proteins and dissolve the small molecule (PROTAC) in the same buffer to
minimize heats of dilution.[4][14]

o Accurately determine the concentrations of all components.
o Degas all solutions thoroughly before use.[4]
e Binary Interaction Titrations:

o Load the protein (e.g., E3 ligase) into the sample cell and the PROTAC into the injection
syringe.

o Perform a series of injections and record the heat changes.

o Repeat the experiment for the other binary interaction (e.g., titrating PROTAC into the
target protein).[14]

o Ternary Complex Titration:

o There are multiple ways to set up the ternary experiment. One common approach is to
pre-form a binary complex in the cell and titrate in the third component. For example, load
the E3 ligase and the target protein into the sample cell and titrate with the PROTAC.[15]

o Data Analysis:
o Integrate the raw heat data to obtain the heat change per injection.

o Fit the resulting binding isotherm to a suitable model (e.g., one-site binding) to determine
the K_D, stoichiometry (n), and enthalpy (AH).[5]

o The entropy (AS) can then be calculated from the Gibbs free energy equation: AG = -
RTIN(K_A) = AH - TAS.[8]

Conclusion
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SPR and ITC are powerful and complementary techniques for the detailed biophysical
characterization of ternary complex formation. SPR provides invaluable kinetic information,
while ITC offers a complete thermodynamic profile of the interactions.[1][2][4][5] The choice of
technique will depend on the specific scientific question being addressed. The protocols and
data presented here provide a framework for researchers to design and execute robust
experiments to unravel the complexities of ternary systems, ultimately aiding in the
advancement of drug discovery and our understanding of fundamental biological processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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